![molecular formula C25H25Cl2N3O4S B297037 2-({[2,4-dichloro(phenylsulfonyl)anilino]acetyl}amino)-N-isobutylbenzamide](/img/structure/B297037.png)
2-({[2,4-dichloro(phenylsulfonyl)anilino]acetyl}amino)-N-isobutylbenzamide
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Overview
Description
2-({[2,4-dichloro(phenylsulfonyl)anilino]acetyl}amino)-N-isobutylbenzamide, also known as DASB, is a selective serotonin transporter (SERT) ligand that has been widely used in scientific research. It is a small molecule that binds to SERT with high affinity and specificity, making it a valuable tool for studying the function and regulation of this important neurotransmitter transporter.
Mechanism of Action
2-({[2,4-dichloro(phenylsulfonyl)anilino]acetyl}amino)-N-isobutylbenzamide binds to SERT with high affinity and specificity, inhibiting its function and leading to an increase in extracellular serotonin levels. This can have a variety of effects on neuronal activity and behavior, depending on the specific brain region and cell types involved.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in both animal models and humans. It has been shown to modulate serotonin signaling in the brain, leading to changes in mood, behavior, and cognition. It has also been shown to have effects on other neurotransmitter systems, including dopamine and norepinephrine, which may contribute to its overall effects on behavior.
Advantages and Limitations for Lab Experiments
2-({[2,4-dichloro(phenylsulfonyl)anilino]acetyl}amino)-N-isobutylbenzamide has several advantages as a research tool, including its high affinity and specificity for SERT, its ability to cross the blood-brain barrier, and its relatively low toxicity. However, it also has some limitations, including its relatively short half-life, which can make it difficult to use in certain experimental paradigms, and its potential for off-target effects on other neurotransmitter systems.
Future Directions
There are several promising directions for future research using 2-({[2,4-dichloro(phenylsulfonyl)anilino]acetyl}amino)-N-isobutylbenzamide and related compounds. These include the development of more selective and potent SERT ligands, the use of this compound in combination with other imaging modalities such as PET and fMRI, and the investigation of the role of SERT in various neuropsychiatric disorders. Overall, this compound is a valuable tool for studying the function and regulation of SERT and has the potential to lead to new insights into the neurobiology of behavior and disease.
Synthesis Methods
2-({[2,4-dichloro(phenylsulfonyl)anilino]acetyl}amino)-N-isobutylbenzamide can be synthesized through a multi-step process involving the reaction of 2,4-dichlorobenzenesulfonyl chloride with 2-aminobenzamide, followed by acylation with isobutyryl chloride and coupling with N-(tert-butoxycarbonyl)-L-aspartic acid anhydride. The final product is obtained through deprotection and purification steps.
Scientific Research Applications
2-({[2,4-dichloro(phenylsulfonyl)anilino]acetyl}amino)-N-isobutylbenzamide has been used extensively in scientific research to study the function and regulation of SERT in the brain and other tissues. It has been used in both in vitro and in vivo experiments to investigate the role of SERT in various physiological and pathological conditions, including depression, anxiety, and drug addiction.
Properties
Molecular Formula |
C25H25Cl2N3O4S |
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Molecular Weight |
534.5 g/mol |
IUPAC Name |
2-[[2-[N-(benzenesulfonyl)-2,4-dichloroanilino]acetyl]amino]-N-(2-methylpropyl)benzamide |
InChI |
InChI=1S/C25H25Cl2N3O4S/c1-17(2)15-28-25(32)20-10-6-7-11-22(20)29-24(31)16-30(23-13-12-18(26)14-21(23)27)35(33,34)19-8-4-3-5-9-19/h3-14,17H,15-16H2,1-2H3,(H,28,32)(H,29,31) |
InChI Key |
QPHGJNNBOVNORV-UHFFFAOYSA-N |
SMILES |
CC(C)CNC(=O)C1=CC=CC=C1NC(=O)CN(C2=C(C=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3 |
Canonical SMILES |
CC(C)CNC(=O)C1=CC=CC=C1NC(=O)CN(C2=C(C=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
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